Cas no 54248-06-5 (Benzeneacetonitrile, a-(3-oxobutyl)-)

• Product Name: Benzeneacetonitrile, a-(3-oxobutyl)-
• CAS No: 54248-06-5
• MF: C₁₂H₁₃NO
• MW: 187.237723112106
• CID: 382352
• PubChem ID: 301198
• Update Time: 2025-04-19

Benzeneacetonitrile, a-(3-oxobutyl)- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile, a-(3-oxobutyl)-
• (+-)-5-Oxo-2-phenyl-hexanonitril
• (+-)-5-Oxo-2-phenyl-hexansaeure-(1)-nitril
• 1-Phenyl-1-cyan-pentanon-(4)ure-methylester
• 5-Oxo-2-phenyl-capronsaeurenitril
• 5-oxo-2-phenyl-hexanenitrile
• 5-Oxo-2-phenyl-hexannitril
• AC1L6XWT
• NSC177491
• 5-oxo-2-phenylhexanenitrile
• DTXSID90306568
• 54248-06-5
• NSC-177491
• SCHEMBL13013941

• Inchi： 1S/C12H13NO/c1-10(14)7-8-12(9-13)11-5-3-2-4-6-11/h2-6,12H,7-8H2,1H3
• InChI Key： RNBFYSSNUPZCDQ-UHFFFAOYSA-N
• SMILES： O=C(C)CCC(C#N)C1C=CC=CC=1

Computed Properties

• Exact Mass: 187.09979
• Monoisotopic Mass: 187.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 232
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• Density: 1.042
• Boiling Point: 338.7°Cat760mmHg
• Flash Point: 158.7°C
• Refractive Index: 1.516
• PSA: 40.86
• LogP: 2.66298